Cas no 1089274-66-7 (Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate
• CAS No: 1089274-66-7
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 4822954
• Update Time: 2025-10-29

Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate
• tert-butyl 4-[(2-oxo-3H-benzimidazol-1-yl)methyl]piperidine-1-carboxylate
• Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate

• Inchi： 1S/C18H25N3O3/c1-18(2,3)24-17(23)20-10-8-13(9-11-20)12-21-15-7-5-4-6-14(15)19-16(21)22/h4-7,13H,8-12H2,1-3H3,(H,19,22)
• InChI Key： DOHFMHDCAVSAAH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN2C(NC3C=CC=CC2=3)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 480
• XLogP3: 2.4
• Topological Polar Surface Area: 61.9

Additional information on Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate

Research Brief on Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate (CAS: 1089274-66-7)

In recent years, the compound Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate (CAS: 1089274-66-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzimidazole and piperidine scaffold, has shown promising potential in drug discovery, particularly as a key intermediate in the synthesis of bioactive compounds targeting various diseases.

The structural features of this compound, including the tert-butyl carbamate group and the benzimidazolone moiety, make it a versatile building block for medicinal chemistry. Recent studies have explored its utility in the development of kinase inhibitors, protease inhibitors, and modulators of G-protein-coupled receptors (GPCRs). The CAS number 1089274-66-7 is frequently referenced in patent applications and academic publications, highlighting its relevance in contemporary research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate as a critical intermediate, demonstrating its efficacy in improving the pharmacokinetic properties of the final drug candidates. The study reported enhanced selectivity and reduced off-target effects, underscoring the compound's value in optimizing therapeutic agents.

Another notable application was highlighted in a recent patent (WO2023056321A1), where the compound was employed in the development of small-molecule inhibitors targeting the NLRP3 inflammasome. The patent emphasized the compound's role in enhancing the solubility and bioavailability of the inhibitors, which are being investigated for their potential in treating inflammatory and autoimmune disorders. These findings suggest that CAS: 1089274-66-7 is a pivotal component in the design of next-generation anti-inflammatory drugs.

In addition to its pharmacological applications, the compound has also been studied for its chemical properties. A 2022 paper in Organic Process Research & Development detailed a scalable synthetic route for Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate, emphasizing its reproducibility and cost-effectiveness for industrial-scale production. The study provided insights into optimizing reaction conditions, such as temperature and catalyst selection, to achieve high yields and purity.

Despite these advancements, challenges remain in fully exploiting the potential of this compound. For instance, researchers are still exploring its metabolic stability and potential toxicity profiles in vivo. Ongoing studies aim to address these gaps, with preliminary data suggesting that structural modifications could further enhance its suitability for clinical applications.

In conclusion, Tert-Butyl 4-((2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate (CAS: 1089274-66-7) represents a valuable tool in modern drug discovery. Its versatility as a synthetic intermediate and its role in improving drug properties make it a focal point of research in chemical biology and pharmaceutical sciences. Future studies are expected to uncover additional applications, solidifying its position as a cornerstone in the development of novel therapeutics.